Cas no 89878-71-7 (1-Propanone, 1-(4-butylphenyl)-2-chloro-)

• Product Name: 1-Propanone, 1-(4-butylphenyl)-2-chloro-
• CAS No: 89878-71-7
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 586110
• PubChem ID: 20227432
• Update Time: 2025-04-19

1-Propanone, 1-(4-butylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-butylphenyl)-2-chloro-
• 1-(4-butylphenyl)-2-chloropropan-1-one
• AKOS000200679
• DTXSID90603847
• 89878-71-7
• SCHEMBL10838346

• Inchi： 1S/C13H17ClO/c1-3-4-5-11-6-8-12(9-7-11)13(15)10(2)14/h6-10H,3-5H2,1-2H3
• InChI Key： QUXCQUSTHZININ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų